Lenampicillin

• IUPAC Name: (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl (2S,5R,6R)-6-[[(2R)-2-amino-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• InChI: InChI=1S/C21H23N3O7S/c1-10-12(31-20(28)30-10)9-29-19(27)15-21(2,3)32-18-14(17(26)24(15)18)23-16(25)13(22)11-7-5-4-6-8-11/h4-8,13-15,18H,9,22H2,1-3H3,(H,23,25)/t13-,14-,15+,18-/m1/s1
• InChI Key: ZKUKMWMSYCIYRD-ZXFNITATSA-N
• Canonical SMILES: CC1=C(OC(=O)O1)COC(=O)C2C(SC3N2C(=O)C3NC(=O)C(C4=CC=CC=C4)N)(C)C
• Isomeric SMILES: CC1=C(OC(=O)O1)COC(=O)[C@H]2C(S[C@H]3N2C(=O)[C@H]3NC(=O)[C@@H](C4=CC=CC=C4)N)(C)C
• Molecular Formula: C21H23N3O7S
• DSSTOX Substance ID: DTXSID1057901
• Molecular Weight: 461.5 g/mol
• CAS RN: 86273-18-9

Description

Lenampicillin is an antibiotic drug of the penicillin class. It is a prodrug of ampicillin; after oral administration of lenampicillin, ampicillin is rapidly formed. Lenampicillin inhibits bacterial penicillin binding proteins (transpeptidase) and is effective against a wide range of bacterial infections.

Molecular Structure Analysis

Lenampicillin’s molecular formula is C21H23N3O7S. It is a prodrug of ampicillin, meaning it is biologically converted into ampicillin in the body. More detailed molecular structure analysis would require specific studies or computational modeling.

Chemical Reactions Analysis

Lenampicillin, like other β-lactam antibiotics, works by inhibiting the formation of peptidoglycan cross-links in the bacterial cell wall through binding to penicillin-binding proteins. This prevents the synthesis of new cell walls in bacteria, leading to cell death.

Physical And Chemical Properties Analysis

Lenampicillin has a molecular weight of 461.49 g/mol. It is a solid substance that is soluble in DMSO. More detailed physical and chemical properties would require specific laboratory analysis.

Scientific Research Applications

Comparative Pharmacokinetic Study

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Treatment of Oral Infections

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Antibacterial Activity

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Development of New Drugs

Lenampicillin has been used in the development of new drugs. .

Mechanism of Action

Target of Action

Lenampicillin is an antibiotic drug of the penicillin class . Its primary targets are bacterial penicillin-binding proteins (PBPs), specifically transpeptidase . These proteins play a crucial role in the synthesis of the bacterial cell wall, making them an effective target for antibiotics .

Mode of Action

Lenampicillin is a prodrug of ampicillin . After oral administration, it is rapidly converted into ampicillin . The active compound, ampicillin, inhibits the third and last stage of bacterial cell wall synthesis by binding to specific PBPs located inside the bacterial cell wall . This interaction disrupts the cell wall structure, leading to bacterial cell lysis .

Biochemical Pathways

The action of Lenampicillin primarily affects the biochemical pathway responsible for bacterial cell wall synthesis. By inhibiting PBPs, Lenampicillin prevents the cross-linking of peptidoglycan chains, which are essential for maintaining the strength and rigidity of the bacterial cell wall . This disruption in the cell wall synthesis pathway leads to cell lysis and death .

Pharmacokinetics

Lenampicillin exhibits favorable pharmacokinetic properties. It achieves higher peak serum concentrations and a more rapid time to peak concentration compared to equivalent doses of amoxicillin . This suggests that Lenampicillin has a high bioavailability and is rapidly absorbed in the body . .

Result of Action

The molecular effect of Lenampicillin’s action is the disruption of the bacterial cell wall, leading to cell lysis . On a cellular level, this results in the death of the bacteria, effectively treating the bacterial infection .

Action Environment

The efficacy and stability of Lenampicillin, like other antibiotics, can be influenced by various environmental factors. These may include pH levels, temperature, and the presence of other microbial species . Additionally, the development of antibiotic resistance in bacteria is a significant concern. This can be influenced by factors such as misuse and overuse of antibiotics, genetic mutations in bacteria, and horizontal gene transfer among bacterial populations .

Safety and Hazards

Lenampicillin should be handled with care to avoid dust formation and inhalation. Contact with skin and eyes should be avoided, and personal protective equipment, including chemical impermeable gloves, should be worn. In case of accidental ingestion or contact, medical attention should be sought immediately.

Future Directions

The future of Lenampicillin, like many antibiotics, may be influenced by the increasing prevalence of antibiotic-resistant bacteria. Research into novel approaches for tackling antimicrobial resistance, including the development of new antibiotics or the modification of existing ones, will be crucial.

Q & A

A: Lenampicillin itself is a prodrug, meaning it is inactive until metabolized in the body. [] After oral administration, Lenampicillin is rapidly hydrolyzed to Ampicillin, its active form. [] Ampicillin, a β-lactam antibiotic, exerts its bactericidal effect by inhibiting bacterial cell wall synthesis. [, ] It does this by binding to and inactivating penicillin-binding proteins (PBPs) located on the inner membrane of bacteria. [, ] This binding disrupts the transpeptidation reaction, a crucial step in peptidoglycan cross-linking, ultimately leading to bacterial cell death. []

ANone: Unfortunately, the provided research papers do not explicitly state the molecular formula and weight of Lenampicillin. To obtain this information, you could refer to chemical databases such as PubChem or ChemSpider.

A: Lenampicillin is a prodrug and not a catalyst. [, ] Its primary function is to deliver Ampicillin, the active antibiotic, effectively after oral administration. []

ANone: The provided research papers primarily concentrate on the scientific and clinical aspects of Lenampicillin, without directly addressing SHE regulations.

A: Following oral administration, Lenampicillin is rapidly hydrolyzed to Ampicillin, primarily in the intestinal wall. [] This rapid conversion contributes to its higher peak serum concentration compared to Amoxicillin. [, ] The absorption of Lenampicillin appears to be efficient, with urinary excretion of metabolites accounting for a significant portion of the administered dose. [] Further research is needed to elucidate the specific distribution, metabolism, and excretion pathways of Lenampicillin and its metabolites.

A: Multiple studies demonstrate the efficacy of Lenampicillin in treating various bacterial infections. [1, 7, 10-12, 16, 17, 20, 22, 24, 27] For instance, a randomized controlled trial showed that Lenampicillin exhibits comparable efficacy to Amoxicillin in treating acute bacterial infections, with overall efficacy rates exceeding 90%. [, ] Lenampicillin also proved effective in treating oral and maxillofacial infections, with an efficacy rate of 87.3%. [] Additionally, Lenampicillin demonstrated effectiveness against superficial suppurative skin and soft tissue infections, with results comparable to Amoxicillin. []

A: As Lenampicillin is a prodrug of Ampicillin, resistance mechanisms are likely similar. [] Bacteria can develop resistance to β-lactam antibiotics like Ampicillin through various mechanisms, primarily by producing β-lactamases, enzymes that hydrolyze the β-lactam ring, rendering the antibiotic ineffective. [, ] Other resistance mechanisms include alterations in PBPs, reducing their affinity for β-lactams, and decreased permeability of the bacterial cell wall to the antibiotic. []